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Compound of Interest

Compound Name: LXQ-87

Cat. No.: B15575345

Metabolic syndrome is a cluster of conditions that occur together, significantly increasing the
risk of developing serious health issues such as heart disease, stroke, and type 2 diabetes.[1]
[2][3][4] Also referred to as insulin resistance syndrome, this condition is a growing public
health concern, affecting approximately one in three adults in the United States.[1]

Defining Characteristics of Metabolic Syndrome

A diagnosis of metabolic syndrome is typically made when an individual exhibits at least three
of the following five risk factors:

Risk Factor Defining Threshold

Waist circumference > 40 inches (men) or > 35

Abdominal Obesit
Y inches (women)[2][4][5]

High Blood Pressure (Hypertension) > 130/85 mmHg[5]
High Blood Sugar (Hyperglycemia) Fasting glucose = 100 mg/dL[2][5]
High Triglycerides > 150 mg/dL[2][4][5]

< 40 mg/dL (men) or < 50 mg/dL (women)[2][4]

Low HDL ("Good") Cholesterol 5]

Note: These values are general guidelines and may vary slightly based on different health
organizations.
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The Role of Insulin Resistance

A key underlying feature of metabolic syndrome is insulin resistance.[3][4] Insulin, a hormone
produced by the pancreas, is essential for regulating blood sugar levels by enabling cells to
absorb glucose for energy. In individuals with insulin resistance, cells do not respond effectively
to insulin, leading to elevated blood sugar levels. This, in turn, can contribute to the
development of type 2 diabetes.[2]

Associated Health Risks and Complications

The combination of risk factors in metabolic syndrome creates a pro-inflammatory and pro-
thrombotic state in the body.[4] This environment promotes the buildup of plague in the arteries
(atherosclerosis), increasing the likelihood of blood clots and cardiovascular events.[1]

Below is a diagram illustrating the interconnected nature of the core components of metabolic
syndrome and their progression to more severe health conditions.
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Core Components of Metabolic Syndrome

[Low HDL ChoIesteroD

[High Triglycerides]

Q—th Blood Pressure

|/

atential Health Outcomes

Cardiovascular Disease Stroke

i

N

/[High Blood Sugarj Type 2 Diabetes

[Abdominal Obesit)a

Underlying Pathophysiology
\ /

Gnsulin Resistance]

Click to download full resolution via product page

Interplay of Metabolic Syndrome Components and Health Risks.

Research and Therapeutic Development

Currently, there is no publicly available information regarding a specific compound designated
"LXQ-87" in the context of metabolic syndrome research. Scientific literature and clinical trial
databases do not contain references to a molecule with this identifier.
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Research in the field of metabolic syndrome is focused on several key areas:

» Understanding the molecular mechanisms that link obesity, inflammation, and insulin
resistance.

« ldentifying novel therapeutic targets to address the multiple facets of the syndrome.
o Developing lifestyle and pharmacological interventions to prevent and manage the condition.

Treatment strategies for metabolic syndrome primarily involve lifestyle modifications such as
dietary changes, increased physical activity, and weight management.[3] In some cases,
medications may be prescribed to control individual risk factors like high blood pressure, high
cholesterol, and elevated blood sugar.[3] The development of a single therapeutic agent that
could safely and effectively address all components of metabolic syndrome remains a
significant goal in pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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